Cas no 2088943-55-7 (N-(2-Aminoethyl)-2-chloroacetamide hydrochloride)

• Product Name: N-(2-Aminoethyl)-2-chloroacetamide hydrochloride
• CAS No: 2088943-55-7
• MF: C₄H₁₀Cl₂N₂O
• MW: 173.040998935699
• CID: 4758021
• PubChem ID: 153591519
• Update Time: 2026-02-26

N-(2-Aminoethyl)-2-chloroacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-2-chloroacetamide hydrochloride
• N-(2-aminoethyl)-2-chloroacetamide;hydrochloride
• E75649
• BS-49023
• 2088943-55-7
• N-(2-Aminoethyl)-2-chloroacetamide HCl
• MFCD33395924
• N-(2-Aminoethyl)-2-chloroacetamidehydrochloride

• Inchi： 1S/C4H9ClN2O.ClH/c5-3-4(8)7-2-1-6;/h1-3,6H2,(H,7,8);1H
• InChI Key： PVVMHNHEHROJDO-UHFFFAOYSA-N
• SMILES： ClCC(NCCN)=O.Cl

Computed Properties

• Exact Mass: 172.0170183g/mol
• Monoisotopic Mass: 172.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-Aminoethyl)-2-chloroacetamide hydrochloride

Comprehensive Guide to N-(2-Aminoethyl)-2-chloroacetamide hydrochloride (CAS 2088943-55-7): Properties, Applications, and Research Insights

N-(2-Aminoethyl)-2-chloroacetamide hydrochloride (CAS 2088943-55-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This hydrochloride salt, characterized by its aminoethyl and chloroacetamide functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers value its reactivity, particularly in peptide coupling and heterocycle formation, aligning with current trends in drug discovery and bioconjugation technologies.

The compound's molecular structure (C₄H₁₀ClN₂O·HCl) enables diverse applications, from proteomics studies to the development of targeted therapeutics. Recent literature highlights its role in creating enzyme inhibitors and biomarkers, addressing growing demands in precision medicine and diagnostic tools. Its water solubility and stability under physiological conditions make it particularly valuable for in vitro applications.

Analytical data for CAS 2088943-55-7 reveals high purity standards (>98% by HPLC), meeting stringent requirements for research-grade chemicals. The compound's spectral properties (IR, NMR, and mass spectrometry) have been thoroughly documented, supporting its identification in complex chemical synthesis workflows. These characteristics position it as a reliable building block for combinatorial chemistry approaches.

Current research trends involving N-(2-Aminoethyl)-2-chloroacetamide hydrochloride focus on its potential in antibody-drug conjugates (ADCs), a rapidly growing sector in oncology therapeutics. The compound's reactive chloroacetyl group facilitates efficient linkage to biological molecules, while its amino terminus allows further functionalization – features highly sought after in biopharmaceutical development.

From a safety perspective, proper handling of this compound requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment (PPE) when working with powdered forms. Storage recommendations typically suggest 2-8°C environments in airtight containers to maintain stability.

The synthesis of CAS 2088943-55-7 typically involves chloroacetylation of ethylenediamine derivatives followed by hydrochloride salt formation. Recent process optimization studies have improved yields to >85%, addressing industry needs for cost-effective synthetic routes. These advancements support scalable production for both academic research and industrial applications.

Emerging applications explore the compound's utility in materials science, particularly in modifying surface properties of polymers and nanoparticles. Its dual functionality enables creation of smart materials with responsive characteristics – a hot topic in nanotechnology and tissue engineering research. Such interdisciplinary uses demonstrate the compound's expanding relevance beyond traditional chemical synthesis.

Quality control protocols for N-(2-Aminoethyl)-2-chloroacetamide hydrochloride emphasize rigorous testing for residual solvents and byproducts. Leading suppliers provide comprehensive certificates of analysis (CoA) and stability data, meeting Good Manufacturing Practice (GMP) standards for research applications. These quality assurances are critical for reproducible experimental results in published studies.

The global market for specialized intermediates like CAS 2088943-55-7 reflects growing demand from both pharmaceutical companies and contract research organizations. Market analysts note increasing procurement for high-throughput screening libraries and fragment-based drug design projects. This trend parallels broader industry shifts toward rational drug design methodologies.

Future research directions may explore the compound's potential in click chemistry applications and bioorthogonal reactions, areas receiving substantial funding in chemical biology. Its structural features suggest compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and related conjugation techniques important for live-cell imaging and therapeutic delivery systems.

For researchers sourcing N-(2-Aminoethyl)-2-chloroacetamide hydrochloride, verification of CAS registry numbers and structural authentication remains essential. Reputable suppliers typically provide NMR spectra and chromatographic purity data to confirm compound identity – crucial information for patent applications and regulatory submissions in drug development pipelines.